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Cat. No.: B1169950

Get Quote

Abstract
N-Methylanthranilic acid, a derivative of anthranilic acid, is a versatile aromatic compound with

significant applications across the pharmaceutical, fragrance, and synthetic chemistry sectors.

This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and spectroscopic profile. It delves into its synthesis and

purification methodologies, explores its chemical reactivity, and examines its crucial role as a

biosynthetic precursor, particularly in the formation of acridone alkaloids. This document is

intended for researchers, scientists, and professionals in drug development seeking a detailed

understanding of this important molecule.

Introduction: The Significance of N-
Methylanthranilic Acid
N-Methylanthranilic acid (2-(methylamino)benzoic acid) is an aromatic amino acid

characterized by a benzene ring substituted with a carboxylic acid and an N-methylated amino
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group at ortho positions.[1] This substitution pattern imparts a unique combination of acidic and

basic properties, as well as a specific steric and electronic profile that makes it a valuable

building block in organic synthesis.[2] Historically, it has been recognized as a naturally

occurring compound, found in organisms like Daphnia pulex and Streptomyces, and as a plant

metabolite.[1] Its derivatives are key components in the flavor and fragrance industry.[2] In the

realm of medicinal chemistry, the anthranilic acid scaffold is a privileged structure, and N-

methylation further modulates its biological activity, making it a precursor for various

therapeutic agents.

Chemical Identity and Physicochemical Properties
A thorough understanding of the fundamental properties of N-Methylanthranilic acid is essential

for its application in research and development.

Chemical Identifiers
Identifier Value

IUPAC Name 2-(methylamino)benzoic acid[1]

CAS Number 119-68-6[2]

Molecular Formula C₈H₉NO₂[2]

Molecular Weight 151.16 g/mol [1]

InChI
InChI=1S/C8H9NO2/c1-9-7-5-3-2-4-

6(7)8(10)11/h2-5,9H,1H3,(H,10,11)[1]

SMILES CNC1=CC=CC=C1C(=O)O[1]

Physicochemical Data
N-Methylanthranilic acid typically presents as a brown-greyish crystalline powder.[3] Its

solubility and other physical constants are critical for its handling, formulation, and reaction

design.
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Property Value Source

Appearance
Brown-greyish crystalline

powder
[3]

Melting Point 178 - 179 °C [1]

Solubility 0.2 mg/mL in water at 20 °C [1]

pKa Not explicitly found

Note: While a specific pKa value was not located in the search results, its structure as a

carboxylic acid and an aromatic amine suggests it will have at least two pKa values.

Spectroscopic Characterization
Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of

N-Methylanthranilic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (DMSO-d₆, 399.65 MHz): The proton NMR spectrum provides distinct signals for the

aromatic, amine, and methyl protons.

δ 7.82 (d): Aromatic proton ortho to the carboxylic acid group.

δ 7.39 (t): Aromatic proton para to the carboxylic acid group.

δ 6.69 (d): Aromatic proton ortho to the amino group.

δ 6.58 (t): Aromatic proton meta to the carboxylic acid group.

δ 2.84 (s): Methyl protons of the N-methyl group.[4]

¹³C NMR: The carbon NMR spectrum confirms the presence of eight distinct carbon

environments, including the carbonyl carbon of the carboxylic acid, the six aromatic carbons,

and the methyl carbon.

Infrared (IR) Spectroscopy
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The FT-IR spectrum of N-Methylanthranilic acid displays characteristic absorption bands

corresponding to its functional groups. Key peaks include:

A broad O-H stretch from the carboxylic acid.

An N-H stretch from the secondary amine.

A strong C=O stretch from the carbonyl of the carboxylic acid.

C=C stretching bands from the aromatic ring.

C-N stretching vibrations.[1][5]

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of N-Methylanthranilic acid typically shows a

molecular ion peak (M⁺) at m/z 151. The fragmentation pattern can provide further structural

information, with common losses including the hydroxyl radical (•OH) from the carboxylic acid

group and cleavage of the N-methyl group.[1][6]

Synthesis and Purification
The synthesis of N-Methylanthranilic acid is most commonly achieved through the methylation

of anthranilic acid.

Synthetic Pathway: Reductive Amination
A prevalent method for the synthesis of N-Methylanthranilic acid involves the reductive

amination of anthranilic acid with formaldehyde, followed by reduction.[7]
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Caption: Reductive amination pathway for N-Methylanthranilic acid synthesis.

Experimental Protocol: Synthesis from Anthranilic Acid
This protocol is a synthesized representation of common laboratory procedures and should be

adapted and optimized based on specific laboratory conditions and safety assessments.

Dissolution: In a suitable reaction vessel, dissolve anthranilic acid in a mixture of water and

hydrochloric acid with heating.[8]

Methylation: Cool the solution and add formaldehyde. The reaction mixture is then subjected

to reduction. A common method involves catalytic hydrogenation using a catalyst such as

palladium on carbon, under a hydrogen atmosphere.[7]

Work-up: After the reaction is complete, the catalyst is removed by filtration. The pH of the

filtrate is adjusted to precipitate the N-Methylanthranilic acid.

Isolation: The precipitated product is collected by vacuum filtration and washed with cold

water.[8]

Purification by Recrystallization
The crude N-Methylanthranilic acid can be purified by recrystallization to obtain a product of

high purity.
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Caption: Workflow for the purification of N-Methylanthranilic acid via recrystallization.
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Experimental Protocol: Recrystallization

Solvent Selection: A mixture of ethanol and water is a commonly used solvent system for the

recrystallization of N-Methylanthranilic acid.[3]

Dissolution: The crude product is dissolved in a minimum amount of the hot solvent mixture.

[9]

Decolorization (Optional): If the solution is colored, a small amount of activated charcoal can

be added, and the solution is heated briefly before hot gravity filtration.

Crystallization: The hot, clear filtrate is allowed to cool slowly to room temperature, during

which crystals of pure N-Methylanthranilic acid will form. The flask is then placed in an ice

bath to maximize the yield of crystals.[10]

Isolation and Drying: The purified crystals are collected by vacuum filtration, washed with a

small amount of ice-cold solvent, and dried.[9]

Chemical Reactivity and Synthetic Applications
The dual functionality of N-Methylanthranilic acid makes it a versatile reagent in organic

synthesis.

Esterification: The carboxylic acid group can be readily esterified with alcohols in the

presence of an acid catalyst. Methyl N-methylanthranilate, for instance, is an important

fragrance compound.[2]

Amide Formation: The carboxylic acid can also react with amines to form amides, a key

reaction in the synthesis of many pharmaceutical compounds.

Reactions of the Amino Group: The secondary amine is nucleophilic and can undergo further

alkylation or acylation.

Cyclization Reactions: N-Methylanthranilic acid is a precursor for the synthesis of various

heterocyclic compounds, such as quinazolinones and benzoxazepines.
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Biological Significance and Role in Drug
Development
N-Methylanthranilic acid plays a significant role in biological systems and serves as a scaffold

for drug design.

Biosynthesis of Acridone Alkaloids
N-Methylanthranilic acid is a key intermediate in the biosynthesis of acridone alkaloids in plants

of the Rutaceae family.[11] The biosynthetic pathway involves the following key steps:

N-methylation of Anthranilic Acid: The enzyme anthranilate N-methyltransferase catalyzes

the methylation of anthranilic acid to form N-Methylanthranilic acid.

Activation: N-Methylanthranilic acid is then activated by anthranilate-CoA ligase to form N-

methylanthraniloyl-CoA.

Condensation and Cyclization: Acridone synthase facilitates the condensation of N-

methylanthraniloyl-CoA with three molecules of malonyl-CoA, leading to the formation of the

acridone scaffold.[12][13]
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Caption: Biosynthetic pathway of acridone alkaloids from anthranilic acid.

Precursor in Pharmaceutical Synthesis
The anthranilic acid moiety is found in a variety of drugs, and N-methylation can fine-tune their

pharmacological properties. While specific drug examples directly synthesized from N-

Methylanthranilic acid are not extensively detailed in the provided search results, its derivatives

are known to exhibit a wide range of biological activities, including anti-inflammatory,

antimicrobial, and antiviral properties. It serves as a building block for peptidomimetic drugs

and can act as a protease inhibitor.

Safety and Handling
N-Methylanthranilic acid may cause skin, eye, and respiratory tract irritation.[1] Appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn
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when handling this chemical. It should be used in a well-ventilated area or a fume hood. For

detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
N-Methylanthranilic acid is a molecule of considerable interest due to its diverse applications in

synthesis, its presence in natural products, and its potential as a scaffold for drug discovery. Its

unique chemical structure provides a platform for a wide range of chemical transformations,

making it a valuable tool for chemists. A thorough understanding of its properties, synthesis,

and reactivity, as outlined in this guide, is crucial for harnessing its full potential in scientific

research and industrial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2663597.htm
https://m.chemicalbook.com/SpectrumEN_119-68-6_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_119-68-6_IR1.htm
https://www.chemicalbook.com/SpectrumEN_119-68-6_MS.htm
https://patents.google.com/patent/EP0190667B1/en
https://patents.google.com/patent/EP0190667B1/en
https://orgsyn.org/demo.aspx?prep=cv1p0374
https://people.chem.umass.edu/samal/269/cryst2.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/2_recrystallization.pdf
https://pdf.benchchem.com/10822/An_In_Depth_Technical_Guide_to_the_Natural_Sources_of_Acridone_Alkaloids.pdf
https://grokipedia.com/page/acridone_synthase
https://en.wikipedia.org/wiki/Acridone_synthase
https://www.benchchem.com/product/b1169950/docs#an-in-depth-technical-guide-to-n-methylanthranilic-acid-structure-properties-and-applications
https://www.benchchem.com/product/b1169950/docs#an-in-depth-technical-guide-to-n-methylanthranilic-acid-structure-properties-and-applications
https://www.benchchem.com/product/b1169950/docs#an-in-depth-technical-guide-to-n-methylanthranilic-acid-structure-properties-and-applications
https://www.benchchem.com/product/b1169950/docs#an-in-depth-technical-guide-to-n-methylanthranilic-acid-structure-properties-and-applications
https://www.benchchem.com/product/b1169950?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

